N1-Difluoroethyl Structural Differentiation
Confident's molecular formula (C12H15F2N5O6) and weight (363.27 g/mol) differ significantly from other purine nucleoside analogs like fludarabine (C10H12FN5O4; 285.23 g/mol) and cladribine (C10H12ClN5O3; 285.69 g/mol) . The presence of two fluorine atoms in Confident is a key structural differentiator, which is known to influence metabolic stability and hydrogen bonding in nucleoside analogs [1]. This specific composition directly impacts its handling, solubility, and stability in biological buffers, as detailed in its technical datasheet .
| Evidence Dimension | Molecular Formula and Weight |
|---|---|
| Target Compound Data | C12H15F2N5O6; 363.27 g/mol |
| Comparator Or Baseline | Fludarabine: C10H12FN5O4; 285.23 g/mol; Cladribine: C10H12ClN5O3; 285.69 g/mol |
| Quantified Difference | Confident has 2 fluorine atoms and a higher molecular weight (increased by approx. 78 g/mol vs. fludarabine/cladribine). |
| Conditions | Calculated molecular properties. |
Why This Matters
This structural distinction ensures that Confident cannot be considered a simple bioequivalent to other analogs, making its procurement necessary for targeted mechanism-of-action studies where its unique scaffold is required.
- [1] PubChem. Fludarabine (CID 657237) and Cladribine (CID 20279). Compound Summaries. View Source
